Cas no 1946021-32-4 (tert-butyl N-(6-azaspiro[3.4]octan-3-yl)carbamate;hydrochloride)

• Product Name: tert-butyl N-(6-azaspiro[3.4]octan-3-yl)carbamate;hydrochloride
• CAS No: 1946021-32-4
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• MDL: MFCD28502501
• CID: 4630809
• PubChem ID: 91663903
• Update Time: 2025-10-31

tert-butyl N-(6-azaspiro[3.4]octan-3-yl)carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{6-azaspiro[3.4]octan-1-yl}carbamate hydrochloride
• tert-Butyl 6-azaspiro[3.4]octan-1-ylcarbamate hydrochloride
• tert-Butyl (6-azaspiro[3.4]octan-1-yl)carbamate hydrochloride
• TERT-BUTYL 6-AZASPIRO[3.4]OCTAN-1-YLCARBAMATE HCL
• tert-Butyl n-(6-azaspiro[3.4]octan-1-yl)carbamate hydrochloride
• AMY35709
• 1-(Boc-amino)-6-azaspiro[3.4]octane HCl
• tert-butyl 6-azaspiro[3.4]octan-1-ylcarbamate
• t-Butyl 6-azaspiro[3.4]octan-1-y
• tert-butyl N-(6-azaspiro[3.4]octan-3-yl)carbamate;hydrochloride
• 1-(Boc-amino)-6-azaspiro[3.4]octane Hydrochloride
• t-Butyl 6-azaspiro[3.4]octan-1-ylcarbamate HCl
• P15042
• MFCD28502501
• 1946021-32-4
• WCD02132
• DB-388209
• tert-Butyl(6-azaspiro[3.4]octan-1-yl)carbamatehydrochloride
• AS-52399
• AKOS025291143
• SY099766
• CS-0047896
• SB40893

• MDL： MFCD28502501
• Inchi： 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-9-4-5-12(9)6-7-13-8-12;/h9,13H,4-8H2,1-3H3,(H,14,15);1H
• InChI Key： QNGBIUBJAZFIOA-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1CCC21CNCC2)=O

Computed Properties

• Exact Mass: 262.1448057 g/mol
• Monoisotopic Mass: 262.1448057 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• Molecular Weight: 262.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-(6-azaspiro[3.4]octan-3-yl)carbamate;hydrochloride

Introduction to Tert-butyl N-(6-azaspiro[3.4]octan-3-yl)carbamate;hydrochloride (CAS No. 1946021-32-4)

The compound tert-butyl N-(6-azaspiro[3.4]octan-3-yl)carbamate;hydrochloride, identified by its CAS number 1946021-32-4, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of the compound, its structural characteristics, potential applications, and recent advancements in its study.

Structurally, the molecule consists of a spirocyclic framework with an azaspiro[3.4]octane core, which is further functionalized with a carbamate group and a tert-butyl moiety. The spirocyclic structure imparts unique conformational flexibility, making it a valuable scaffold for designing bioactive molecules. The presence of the azaspiro ring system suggests potential interactions with biological targets, which has been a focus of numerous studies.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological receptors. The 6-azaspiro[3.4]octan-3-yl moiety in this compound is particularly noteworthy, as it has been shown to interact with various protein targets in a manner that is distinct from traditional pharmacophores. This has opened up new avenues for drug discovery, particularly in the treatment of neurological and inflammatory disorders.

The carbamate group and the tert-butyl substituent contribute to the overall stability and solubility of the compound, making it suitable for formulation into various pharmaceutical forms. The hydrochloride salt form enhances its solubility in aqueous solutions, which is advantageous for both in vitro and in vivo studies.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers have been exploring its utility in generating novel scaffolds that can be further modified to target specific disease pathways. For instance, studies have demonstrated its role in developing compounds that modulate neurotransmitter activity, which could be beneficial in treating conditions such as depression and anxiety.

The hydrochloride form of the compound has also been investigated for its potential antimicrobial properties. Preliminary studies suggest that it can interfere with bacterial cell wall synthesis and membrane integrity, leading to reduced pathogenicity. This finding is particularly intriguing given the increasing prevalence of antibiotic-resistant strains.

Furthermore, the spirocyclic nature of the molecule allows for multiple conformations, which can be exploited to optimize drug-like properties such as bioavailability and metabolic stability. Computational modeling has been instrumental in understanding these conformational dynamics and predicting how structural modifications might influence biological activity.

In clinical research, the compound has been tested in various preclinical models to assess its efficacy and safety profile. Initial results have shown promising results in reducing inflammation and pain responses without significant side effects. These findings have prompted further investigation into its potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process, making it more scalable for industrial production. Techniques such as transition metal catalysis and asymmetric synthesis have played a crucial role in achieving these goals.

The regulatory landscape for this type of compound is also an important consideration. Given its novel structure and potential therapeutic applications, it falls under strict regulatory scrutiny to ensure safety and efficacy before it can be commercialized. Researchers are working closely with regulatory agencies to navigate these requirements and bring new treatments to market efficiently.

Future directions in the study of this compound include exploring its interactions with other biological targets beyond those already identified. Additionally, investigating its potential role in combination therapies could lead to more effective treatment strategies for complex diseases. The spirocyclic core provides a versatile platform for further derivatization, allowing researchers to tailor properties such as potency and selectivity.

In conclusion, tert-butyl N-(6-azaspiro[3.4]octan-3-yl)carbamate;hydrochloride (CAS No. 1946021-32-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new possibilities for its application in medicine, highlighting its importance as a valuable chemical entity in modern drug discovery efforts.